Cas no 1513831-32-7 (Tert-butyl 2-amino-3-fluorobenzoate)

• Product Name: Tert-butyl 2-amino-3-fluorobenzoate
• CAS No: 1513831-32-7
• MF: C₁₁H₁₄FNO₂
• MW: 211.232766628265
• MDL: MFCD24119793
• CID: 5605867
• PubChem ID: 81519254
• Update Time: 2025-05-26

Tert-butyl 2-amino-3-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-3-fluorobenzoate
• EN300-957841
• AKOS020097778
• 1513831-32-7
• SCHEMBL17707771
• Tert-butyl 2-amino-3-fluorobenzoate

• MDL： MFCD24119793
• Inchi： 1S/C11H14FNO2/c1-11(2,3)15-10(14)7-5-4-6-8(12)9(7)13/h4-6H,13H2,1-3H3
• InChI Key： PJXUIRDQFAYGKR-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1N)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 211.10085685g/mol
• Monoisotopic Mass: 211.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Tert-butyl 2-amino-3-fluorobenzoate

Tert-butyl 2-amino-3-fluorobenzoate: A Comprehensive Overview

The compound Tert-butyl 2-amino-3-fluorobenzoate, identified by the CAS number CAS No. 1513831-32-7, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a tert-butyl ester group with a benzoate moiety substituted with amino and fluoro groups. The presence of these functional groups makes it a versatile compound with potential applications in various areas, including pharmaceuticals, agrochemicals, and material science.

Recent studies have highlighted the importance of Tert-butyl 2-amino-3-fluorobenzoate in drug discovery. The amino group at the 2-position and the fluoro substituent at the 3-position on the benzene ring contribute to its biological activity. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of antiviral and anticancer agents. The tert-butyl ester group enhances the compound's stability and solubility, making it an ideal intermediate for further chemical modifications.

In terms of synthesis, Tert-butyl 2-amino-3-fluorobenzoate can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. The choice of synthetic method depends on the starting materials and desired purity. For instance, one common approach involves the reaction of 2-amino-3-fluorobenzoic acid with tert-butanol in the presence of an acid catalyst. This method ensures high yield and purity, making it suitable for large-scale production.

The physical properties of Tert-butyl 2-amino-3-fluorobenzoate are well-documented. It has a melting point of approximately 95°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various chemical reactions, including those requiring precise control over solubility and reactivity.

From an environmental perspective, Tert-butyl 2-amino-3-fluorobenzoate has been studied for its biodegradability and ecological impact. Research indicates that it undergoes moderate biodegradation under aerobic conditions, suggesting that it poses minimal risk to aquatic ecosystems when handled responsibly. This information is crucial for industries involved in its production and application.

In conclusion, Tert-butyl 2-amino-3-fluorobenzoate (CAS No. 1513831-32-7) is a valuable compound with diverse applications across multiple disciplines. Its unique structure, favorable physical properties, and potential for further chemical modification make it a subject of ongoing research interest. As advancements in synthetic methodologies and biological applications continue to emerge, this compound is expected to play an increasingly important role in both academic and industrial settings.